Cas no 88339-46-2 (Benzaldehyde, 3-acetyl-2,4,5,6-tetramethyl-)

Benzaldehyde, 3-acetyl-2,4,5,6-tetramethyl- structure
88339-46-2 structure
Product Name:Benzaldehyde, 3-acetyl-2,4,5,6-tetramethyl-
CAS No:88339-46-2
MF:C13H16O2
MW:204.264944076538
CID:636605
PubChem ID:71409000
Update Time:2025-04-19

Benzaldehyde, 3-acetyl-2,4,5,6-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 3-acetyl-2,4,5,6-tetramethyl-
    • 3-acetyl-2,4,5,6-tetramethylbenzaldehyde
    • 88339-46-2
    • DTXSID10828772
    • Inchi: 1S/C13H16O2/c1-7-8(2)12(6-14)10(4)13(9(7)3)11(5)15/h6H,1-5H3
    • InChI Key: AYZGCDUNIOLARF-UHFFFAOYSA-N
    • SMILES: O=C(C)C1=C(C)C(C=O)=C(C)C(C)=C1C

Computed Properties

  • Exact Mass: 204.115029749g/mol
  • Monoisotopic Mass: 204.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 34.1Ų
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